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Compound of Interest

Compound Name:
5-Amino-3-chloro-2-

fluorobenzonitrile

Cat. No.: B13900080

Get Quote

Executive Summary
3-Chloro-2-fluoro-5-aminobenzonitrile (CAS: 1505196-65-5) is a highly specialized halogenated

aniline derivative serving as a critical "privileged scaffold" in modern medicinal chemistry. Its

unique substitution pattern—combining an electron-withdrawing nitrile group with orthogonal

halogen handles (Cl, F) and a nucleophilic amine—makes it an essential intermediate for

synthesizing next-generation kinase inhibitors (e.g., targeting MEK, BRAF, or EGFR pathways).

This guide transcends the standard MSDS by integrating safety protocols with the chemical

logic required for its successful application in drug discovery. It addresses the specific handling

challenges posed by its poly-functional nature, ensuring both personnel safety and compound

integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
Understanding the physical state and reactivity of this compound is the first line of defense in

safety and experimental success.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13900080#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13900080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature & Identification
Parameter Detail

IUPAC Name 5-Amino-3-chloro-2-fluorobenzonitrile

Common Synonyms
3-Chloro-2-fluoro-5-aminobenzonitrile; 5-Amino-

2-fluoro-3-chlorobenzonitrile

CAS Number
1505196-65-5 (Primary); Note: Numbering may

vary by vendor (e.g., 6-amino isomer).[1]

Molecular Formula C₇H₄ClFN₂

Molecular Weight 170.57 g/mol

SMILES NC1=CC(Cl)=C(F)C(C#N)=C1

Physicochemical Properties (Experimental & Predicted)
Note: As a research-grade intermediate, some values are predicted based on Structure-Activity

Relationships (SAR) of similar halogenated anilines.
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Property Value / Observation Operational Implication

Physical State Solid (Crystalline powder)

Risk of dust generation;

requires local exhaust

ventilation (LEV).

Color Off-white to pale brown
Darkening indicates oxidation

(amine degradation).

Melting Point Predicted: 95–115 °C
Solid at room temp; handle

with powder funnels.

Solubility
DMSO, Methanol, Ethyl

Acetate

Low water solubility; use

organic solvents for cleaning

spills.

pKa (Amine) ~2.5 – 3.5 (Predicted)

Reduced basicity due to

electron-withdrawing F/Cl/CN

groups.

Stability Light & Air Sensitive
Store under inert gas

(Argon/Nitrogen) at 2–8°C.

Hazard Assessment & Toxicology (GHS
Classification)
The presence of the nitrile and aniline moieties dictates the toxicity profile. The primary risks

are acute toxicity via ingestion/inhalation and specific target organ toxicity (irritation).

GHS Label Elements
Signal Word:WARNING[2]
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Hazard Class Category Hazard Statement Code

Acute Toxicity, Oral Cat. 4 Harmful if swallowed. H302

Acute Toxicity, Dermal Cat. 4
Harmful in contact

with skin.
H312

Acute Toxicity,

Inhalation
Cat. 4 Harmful if inhaled. H332

Skin

Corrosion/Irritation
Cat.[3] 2

Causes skin irritation.

[3]
H315

Serious Eye

Damage/Irritation
Cat. 2A

Causes serious eye

irritation.[3]
H319

STOT - Single

Exposure
Cat. 3

May cause respiratory

irritation.[2][3]
H335

Mechanistic Toxicology
Aniline Toxicity: The amino group, although deactivated by the halogens, poses a risk of

methemoglobinemia upon prolonged exposure, where the iron in hemoglobin is oxidized,

reducing oxygen transport.

Nitrile Metabolism: Metabolic liberation of cyanide is theoretically possible but less likely with

stable aromatic nitriles compared to aliphatic ones. However, treat ingestion as a potential

cyanide hazard.

Sensitization: Halogenated aromatic amines are known sensitizers. Repeated dermal

contact may lead to allergic dermatitis.

Operational Safety & Handling Protocols
Engineering Controls & PPE
Do not rely solely on PPE. Engineering controls are the primary barrier.

Ventilation: All open handling (weighing, transfer) must occur inside a certified chemical fume

hood.
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Glove Selection:

Standard: Nitrile (0.11 mm) – Splash protection only.

High Risk (Dissolved in DMSO/DCM): Laminate film (Silver Shield) or thick Butyl rubber.

Reasoning: Halogenated solvents often used with this compound permeate standard

nitrile gloves in <5 minutes.

Respiratory: If fume hood is unavailable (not recommended) or during spill cleanup, use a

full-face respirator with ABEK-P3 combination filters (Organic vapor + Acid gas +

Particulate).

Handling Workflow Diagram
The following logic gate ensures safety during standard laboratory usage.
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Start: Handling 3-Chloro-2-fluoro-5-aminobenzonitrile

Check Physical State
(Solid vs. Solution)

Solid Handling

Powder

Solution Handling

Liquid

Weigh inside Fume Hood
Use Anti-static Spatula

Transfer via Syringe/Cannula
Avoid Aerosols

Dissolve in DMSO/MeOH
(Exothermic?)

Dispose in Halogenated
Organic Waste

Post-Exp

Post-Exp

Click to download full resolution via product page

Figure 1: Operational workflow for safe handling of the solid and solution states.

Emergency Response Architecture
Spill Management Decision Tree
Immediate action is required to prevent contamination of the lab environment.
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Spill Detected

Solid or Liquid?

1. Dampen with inert oil/solvent
(Avoid dust)

2. Scoop into jar

Solid

1. Absorb with Vermiculite/Sand
2. Do NOT use combustible materials

Solution

Clean surface with
10% Bleach then Water

(Degrades residual amine)

Seal in HazMat Bag
Label: Toxic/Irritant

Click to download full resolution via product page

Figure 2: Emergency response protocol for spills.

First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes. Critical: Lift eyelids to remove

trapped particles.

Skin Contact: Wash with soap and water.[2] Do not use alcohol (increases permeation).

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Call a poison center.
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Synthesis & Application Context
For the drug development professional, understanding the "why" of this molecule is as

important as the "how."

Synthetic Utility
This compound is a key intermediate for Kinase Inhibitors. The 3-chloro-2-fluoro motif provides

a specific steric and electronic profile that often fits into the hydrophobic pocket of kinases

(e.g., MEK, BRAF). The 5-amino group serves as the attachment point for the "tail" of the

inhibitor, often via amide coupling or Buchwald-Hartwig amination.

Synthesis Pathway (Retrosynthetic Analysis)
The standard industrial preparation typically follows a nitration-reduction sequence.

3-Chloro-2-fluorobenzonitrile
(Starting Material)

Nitration
(HNO3/H2SO4)

Intermediate:
5-Nitro-3-chloro-2-fluorobenzonitrile

Reduction
(Fe/HCl or H2/Pd)

Product:
3-Chloro-2-fluoro-5-aminobenzonitrile

Click to download full resolution via product page

Figure 3: Common synthetic route. Note: Regioselectivity of nitration is directed by the

combined ortho/para directing effects of F/Cl and meta directing CN.

Storage & Stability
Temperature: 2–8°C (Refrigerate).

Atmosphere: Inert gas (Argon preferred).[4] The amine is susceptible to oxidation (browning)

over time.

Incompatibility: Strong oxidizing agents, strong acids (protonation of amine), and strong

bases (hydrolysis of nitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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